(E)-5-((4-(2,3-dihydrothieno[3,4-b][1,4]dioxin-5-yl)quinolin-6-yl)methylene)thiazolidine-2,4-dione
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C19H12N2O4S2 |
|---|---|
Molecular Weight |
396.4 g/mol |
IUPAC Name |
5-[[4-(2,3-dihydrothieno[3,4-b][1,4]dioxin-5-yl)quinolin-6-yl]methylidene]-1,3-thiazolidine-2,4-dione |
InChI |
InChI=1S/C19H12N2O4S2/c22-18-15(27-19(23)21-18)8-10-1-2-13-12(7-10)11(3-4-20-13)17-16-14(9-26-17)24-5-6-25-16/h1-4,7-9H,5-6H2,(H,21,22,23) |
InChI Key |
VALJOOTWCYPLGV-UHFFFAOYSA-N |
Canonical SMILES |
C1COC2=C(SC=C2O1)C3=C4C=C(C=CC4=NC=C3)C=C5C(=O)NC(=O)S5 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Comparison with Analogues
Structural Variations in Thiazolidine-2,4-dione Derivatives
The compound’s structural uniqueness lies in its quinoline-dihydrothieno dioxin hybrid system. Below is a comparative analysis with similar molecules:
Table 1: Structural and Functional Comparison
Key Differences and Implications
Substituent Effects on Bioactivity
- Target Compound vs. YPC Series (Pan-Pim Inhibitors): The YPC derivatives (e.g., YPC-21440) incorporate imidazo[1,2-b]pyridazine and piperazine groups, which enhance solubility and target affinity for kinases .
Isomerism and Stability
- The target compound’s E-configuration contrasts with Z-isomers synthesized in . E-isomers often exhibit greater thermodynamic stability due to reduced steric hindrance, which could influence synthetic yields and biological half-life.
Crystallographic and Physicochemical Properties
- The crystal structure of the benzo[b]dioxin analogue () reveals planar aromatic systems with intermolecular hydrogen bonding, contributing to dense packing and low solubility . The target compound’s thieno dioxin (vs.
Q & A
Basic Research Questions
Q. What are the key synthetic strategies for preparing this compound, and how can purity be optimized?
- Methodological Answer : The compound can be synthesized via Knoevenagel condensation, a common method for arylidene-thiazolidinedione derivatives. For example, reacting a quinoline-aldehyde precursor with thiazolidine-2,4-dione in the presence of a catalyst like diisopropyl ethyl ammonium acetate (DIPEAc) under mild conditions (room temperature) can yield the target compound. Refluxing in a DMF-acetic acid mixture (2–4 hours) followed by recrystallization improves purity . Monitor reaction progress using TLC or HPLC to minimize by-products .
Q. What spectroscopic techniques are critical for structural confirmation?
- Methodological Answer : Use a combination of 1H/13C NMR to verify the E-configuration of the methylene group (characteristic coupling constants ~16–18 Hz for trans-olefins) . IR spectroscopy confirms carbonyl stretches (C=O at ~1740–1680 cm⁻¹ for thiazolidinedione rings) and conjugated double bonds (C=C at ~1600 cm⁻¹) . High-resolution mass spectrometry (HRMS) validates molecular weight (396.44 g/mol) .
Q. How should this compound be stored to ensure stability?
- Methodological Answer : Store at 2–8°C in airtight, light-protected containers under inert gas (e.g., argon) to prevent oxidation or hydrolysis. Avoid prolonged exposure to moisture, as thiazolidinediones are prone to ring-opening reactions in acidic/basic conditions .
Advanced Research Questions
Q. What structure-activity relationship (SAR) insights exist for modifying this compound’s bioactivity?
- Methodological Answer :
- Quinoline moiety : Modifying substituents on the quinoline ring (e.g., electron-withdrawing groups at the 4-position) enhances binding to targets like PPARγ or protein kinases .
- Thiazolidinedione core : Replacing the 2,4-dione with thioketone groups (e.g., 2-thioxo derivatives) alters redox properties and improves metabolic stability .
- Dihydrothienodioxin group : This fused heterocycle contributes to π-stacking interactions; iodination or methoxy substitutions can enhance bioavailability .
- Experimental Design: Use computational docking (e.g., AutoDock Vina) to predict interactions with targets like EGFR or VEGFR-2, followed by synthesizing analogs with targeted substitutions .
Q. How can molecular docking guide the identification of biological targets for this compound?
- Methodological Answer :
- Target Selection : Prioritize receptors with known thiazolidinedione interactions (e.g., PPARγ, COX-2, or kinases) .
- Protocol :
Prepare the ligand (target compound) by optimizing geometry at the B3LYP/6-31G* level.
Retrieve target protein structures (e.g., from PDB) and remove water/co-crystallized ligands.
Perform flexible docking with a grid box covering the active site (e.g., 20 ų for PPARγ).
Validate results with MD simulations (100 ns) to assess binding stability .
- Data Analysis: Compare docking scores (ΔG) with reference inhibitors (e.g., rosiglitazone for PPARγ) to rank potency .
Q. What experimental strategies mitigate challenges in handling reactive intermediates during synthesis?
- Methodological Answer :
- Air-sensitive intermediates : Use Schlenk lines or gloveboxes for steps involving organometallic reagents (e.g., Grignard additions to the quinoline core).
- By-product formation : Employ flow chemistry to control exothermic reactions (e.g., condensation steps) and improve yield .
- Characterization: Trap unstable intermediates via low-temperature NMR (−40°C) or in situ IR .
Q. How can environmental fate studies be designed for this compound?
- Methodological Answer :
- Degradation pathways : Conduct photolysis experiments (e.g., UV-Vis irradiation in aqueous solutions) to identify breakdown products via LC-MS .
- Ecotoxicology : Use Daphnia magna or Vibrio fischeri assays to assess acute toxicity (EC50 values). For persistence, measure half-life in soil/water systems under varying pH/temperature .
- Data Interpretation: Apply quantitative structure-activity relationship (QSAR) models to predict bioaccumulation potential .
Contradictions and Resolutions
- Purity vs. Yield : reports ≥98% purity via recrystallization, but notes moderate yields (76–83%) for similar syntheses. Resolution: Optimize solvent polarity (e.g., DMF/EtOH mixtures) to balance yield and purity .
- Biological Targets : While emphasizes anticancer activity via kinase inhibition, suggests anti-inflammatory effects. Resolution: Perform dual-target assays (e.g., kinase inhibition + COX-2 ELISA) to clarify mechanisms .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
